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Compound of Interest

Compound Name:
5,5-Dimethyldihydrofuran-2(3h)-

one

Cat. No.: B030224 Get Quote

While 5,5-Dimethyldihydrofuran-2(3H)-one, also known as γ,γ-dimethyl-γ-butyrolactone, is

recognized as a valuable intermediate in the synthesis of pharmaceuticals, its application as a

primary solvent in organic reactions is not well-documented in publicly available scientific

literature.[1] Extensive searches for its use in common organic reactions such as palladium-

catalyzed cross-couplings (e.g., Suzuki, Heck) or Grignard reactions have not yielded specific

examples or detailed protocols.

This lack of data suggests that 5,5-Dimethyldihydrofuran-2(3H)-one is not a conventional

choice for a reaction medium among researchers and drug development professionals. The

broader class of γ-butyrolactones has been explored for various applications, including as

solvents, but specific data and protocols for the 5,5-dimethyl derivative remain elusive.

Physicochemical Properties
Despite the absence of specific applications as a solvent, understanding the physicochemical

properties of 5,5-Dimethyldihydrofuran-2(3H)-one is crucial for assessing its potential in this

role. Key physical constants are summarized below.
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Property Value Reference

Molecular Formula C₆H₁₀O₂ --INVALID-LINK--

Molecular Weight 114.14 g/mol --INVALID-LINK--

CAS Number 3123-97-5 --INVALID-LINK--

Boiling Point
205.6 °C at 760 mmHg

(Predicted)
Cheméo

Melting Point -8.5 °C (Predicted) Cheméo

Density 1.04 g/cm³ (Predicted) Cheméo

Potential as a "Green" Solvent
The push towards sustainable chemistry has led to the investigation of bio-based and less

hazardous solvents. While there is no specific research evaluating 5,5-Dimethyldihydrofuran-
2(3H)-one as a "green" solvent, its structural relative, γ-valerolactone (GVL), has gained

significant attention in this area. GVL is considered a promising green solvent due to its

renewable sourcing, biodegradability, and low toxicity. Given the structural similarity, 5,5-
Dimethyldihydrofuran-2(3H)-one could potentially share some of these favorable

characteristics, warranting future investigation into its environmental footprint and performance

as a solvent.

Application as a Chemical Intermediate
The primary documented utility of 5,5-Dimethyldihydrofuran-2(3H)-one is as a building block

in organic synthesis. Its lactone functionality allows for a variety of chemical transformations,

making it a precursor for more complex molecules, particularly in the pharmaceutical industry.

Below is a conceptual workflow illustrating the role of a lactone, such as 5,5-
Dimethyldihydrofuran-2(3H)-one, as a starting material for the synthesis of a hypothetical

active pharmaceutical ingredient (API).
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Conceptual Workflow: Lactone to API
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Conceptual pathway from a lactone to an API.

Conclusion
Based on the currently available information, 5,5-Dimethyldihydrofuran-2(3H)-one is not

established as a solvent for organic reactions. Therefore, detailed application notes and

experimental protocols for its use in this capacity cannot be provided. Its recognized role is that
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of a chemical intermediate. Further research would be necessary to evaluate its potential as a

viable and perhaps "green" solvent for organic synthesis. Researchers interested in this

compound are encouraged to consult chemical supplier databases for its availability and

physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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